Cas no 1504299-14-2 (tert-Butyl 1,1-dimethylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate)
tert-Butyl 1,1-dimethylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate is a highly functionalized pyrrolidine derivative, featuring a rigid bicyclic framework with a tert-butoxycarbonyl (Boc) protecting group. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical research, due to its stereochemically defined structure and the versatility of the Boc group, which can be selectively deprotected under mild acidic conditions. The 1,1-dimethyl substitution enhances steric hindrance, improving stability during synthetic transformations. Its pyrrolo[3,4-c]pyrrole core is advantageous for constructing complex heterocyclic scaffolds, often utilized in drug discovery for targeting central nervous system (CNS) disorders or as a precursor for bioactive molecules. The compound's high purity and well-characterized properties make it suitable for precise medicinal chemistry applications.
1504299-14-2 structure
Product Name:tert-Butyl 1,1-dimethylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
CAS No:1504299-14-2
MF:C13H24N2O2
MW:240.341863632202
CID:5151292
Update Time:2025-07-02
tert-Butyl 1,1-dimethylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-Butyl 1,1-dimethylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
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- Inchi: 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-8-9-6-14-7-10(9)13(15,4)5/h9-10,14H,6-8H2,1-5H3
- InChI Key: WHUOUCXDSLDZAC-UHFFFAOYSA-N
- SMILES: N1(C(OC(C)(C)C)=O)CC2CNCC2C1(C)C
tert-Butyl 1,1-dimethylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM535056-1g |
tert-Butyl 1,1-dimethylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate |
1504299-14-2 | 95%+ | 1g |
$1695 | 2023-01-01 |
tert-Butyl 1,1-dimethylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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